1-(4-Bromo-2-methylphenyl)-3-methylurea
Overview
Description
1-(4-Bromo-2-methylphenyl)-3-methylurea (BMMU) is a urea derivative with a bromo-substituted phenyl ring. It is a colorless, crystalline solid with a melting point of 148-150°C and is soluble in water. BMMU has been used in a variety of scientific research applications, including organic synthesis, biochemical and physiological studies, and laboratory experiments.
Scientific Research Applications
Synthesis and Chemical Properties
- Practical Synthesis Methods : Research on the synthesis of related brominated compounds, such as 2-Fluoro-4-bromobiphenyl, highlights the development of practical and efficient synthesis methods that could be applicable to the synthesis of "1-(4-Bromo-2-methylphenyl)-3-methylurea". These methods focus on minimizing the use of toxic and expensive materials while maximizing yield, which is crucial for large-scale production and environmental safety (Qiu et al., 2009).
Environmental Impact and Degradation
- Degradation of Phenylurea Herbicides : Studies on the fate of phenylurea herbicides in soils, like "Abiotic and Biotic Processes Governing the Fate of Phenylurea Herbicides", could offer insights into the environmental behavior of "1-(4-Bromo-2-methylphenyl)-3-methylurea". Understanding biodegradation processes is key to assessing the environmental impact and developing strategies for mitigating pollution (Hussain et al., 2015).
Potential Therapeutic Applications
- Chemical Structure and Biological Properties : The chemical structure of "1-(4-Bromo-2-methylphenyl)-3-methylurea" may imply potential for biological activity, similar to other compounds with urea or bromophenyl moieties. Research on compounds like thioureas and their coordination chemistry and biological properties offers a framework for exploring potential therapeutic applications of "1-(4-Bromo-2-methylphenyl)-3-methylurea" (Saeed et al., 2014).
properties
IUPAC Name |
1-(4-bromo-2-methylphenyl)-3-methylurea |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11BrN2O/c1-6-5-7(10)3-4-8(6)12-9(13)11-2/h3-5H,1-2H3,(H2,11,12,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UPBHIRLSUSWFKZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)Br)NC(=O)NC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11BrN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.10 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Bromo-2-methylphenyl)-3-methylurea | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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